Cas no 77375-20-3 (Carbamodithioic acid,dodecyl ester)

Carbamodithioic acid,dodecyl ester structure
77375-20-3 structure
Product Name:Carbamodithioic acid,dodecyl ester
CAS No:77375-20-3
MF:C13H27NS2
MW:261.490181207657
CID:577808
PubChem ID:3726893
Update Time:2025-04-19

Carbamodithioic acid,dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid,dodecyl ester
    • dodecyl carbamodithioate
    • NSC31210
    • dodecyl dithiocarbamate
    • NSC-31210
    • DTXSID30395592
    • NSC 31210
    • 77375-20-3
    • Inchi: 1S/C13H27NS2/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15/h2-12H2,1H3,(H2,14,15)
    • InChI Key: OFFDBKDOQPHOJJ-UHFFFAOYSA-N
    • SMILES: S(C(N)=S)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 261.15871
  • Monoisotopic Mass: 261.15849221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • PSA: 26.02

Carbamodithioic acid,dodecyl ester Related Literature

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